Cas no 2227867-89-0 (methyl (3S)-3-hydroxy-3-(quinoxalin-2-yl)propanoate)

• Product Name: methyl (3S)-3-hydroxy-3-(quinoxalin-2-yl)propanoate
• CAS No: 2227867-89-0
• MF: C₁₂H₁₂N₂O₃
• MW: 232.235282897949
• CID: 5814829
• PubChem ID: 165709663
• Update Time: 2025-05-25

methyl (3S)-3-hydroxy-3-(quinoxalin-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-hydroxy-3-(quinoxalin-2-yl)propanoate
• EN300-1822167
• 2227867-89-0

• Inchi： 1S/C12H12N2O3/c1-17-12(16)6-11(15)10-7-13-8-4-2-3-5-9(8)14-10/h2-5,7,11,15H,6H2,1H3/t11-/m0/s1
• InChI Key： YDDSGLUCMVLECJ-NSHDSACASA-N
• SMILES： O[C@@H](CC(=O)OC)C1C=NC2C=CC=CC=2N=1

Computed Properties

• Exact Mass: 232.08479225g/mol
• Monoisotopic Mass: 232.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 72.3Ų

Additional information on methyl (3S)-3-hydroxy-3-(quinoxalin-2-yl)propanoate

Recent Advances in the Study of Methyl (3S)-3-Hydroxy-3-(Quinoxalin-2-yl)Propanoate (CAS: 2227867-89-0)

Methyl (3S)-3-hydroxy-3-(quinoxalin-2-yl)propanoate (CAS: 2227867-89-0) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its quinoxaline core and ester functionality, has shown promising potential in various therapeutic applications, including antimicrobial, anticancer, and anti-inflammatory activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological efficacy.

One of the key findings in recent research is the compound's role as a potent inhibitor of specific enzymatic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that methyl (3S)-3-hydroxy-3-(quinoxalin-2-yl)propanoate exhibits strong inhibitory activity against certain kinases involved in cancer cell proliferation. The study utilized a combination of in vitro assays and molecular docking simulations to identify the binding interactions between the compound and its target proteins, providing valuable insights into its potential as a therapeutic agent.

Another area of active research is the optimization of the synthetic route for this compound. A recent publication in Organic Letters (2024) described an improved synthetic protocol that enhances the yield and purity of methyl (3S)-3-hydroxy-3-(quinoxalin-2-yl)propanoate. The new method employs a chiral auxiliary approach to ensure high enantiomeric purity, which is critical for its biological activity. This advancement is expected to facilitate further preclinical studies and scale-up production for potential clinical trials.

In addition to its therapeutic potential, methyl (3S)-3-hydroxy-3-(quinoxalin-2-yl)propanoate has also been investigated for its role in chemical biology. A 2024 study in ACS Chemical Biology explored its use as a molecular probe to study protein-ligand interactions in complex biological systems. The compound's unique structural features make it an excellent candidate for fluorescence labeling and other bioconjugation techniques, opening new avenues for research in cellular imaging and diagnostics.

Despite these promising developments, challenges remain in the clinical translation of methyl (3S)-3-hydroxy-3-(quinoxalin-2-yl)propanoate. Issues such as pharmacokinetics, bioavailability, and potential off-target effects need to be addressed in future studies. However, the growing body of research underscores the compound's versatility and potential as a valuable tool in both drug discovery and chemical biology.

In conclusion, methyl (3S)-3-hydroxy-3-(quinoxalin-2-yl)propanoate (CAS: 2227867-89-0) represents a compelling area of research with significant implications for the pharmaceutical and biotechnology industries. Continued exploration of its biological activities, synthetic optimization, and applications in chemical biology will likely yield further breakthroughs in the coming years.